{1-[Amino(phenyl)methyl]cyclohexyl}methanol hydrochloride

• IUPAC Name: [1-[amino(phenyl)methyl]cyclohexyl]methanol;hydrochloride
• InChI: InChI=1S/C14H21NO.ClH/c15-13(12-7-3-1-4-8-12)14(11-16)9-5-2-6-10-14;/h1,3-4,7-8,13,16H,2,5-6,9-11,15H2;1H
• InChI Key: HQMZUSXOGWUWTH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CO)C(C2=CC=CC=C2)N.Cl
• Molecular Formula: C14H22ClNO
• Molecular Weight: 255.78 g/mol
• CAS RN: 1909337-14-9

Description

“{1-[Amino(phenyl)methyl]cyclohexyl}methanol hydrochloride” is a chemical compound with the CAS Number: 854885-41-9. It has a molecular weight of 241.76 and its molecular formula is C14H22ClNO.

Physical And Chemical Properties Analysis

“this compound” is a powder at room temperature. It has a molecular weight of 241.76 and its molecular formula is C14H22ClNO.

Scientific Research Applications

Synthesis Techniques

• A study by Li and Sha (2008) demonstrated the synthesis of amino acid methyl ester hydrochlorides, including aromatic and aliphatic amino acids, using methanol, which is relevant to the synthesis processes involving "{1-[Amino(phenyl)methyl]cyclohexyl}methanol hydrochloride" (Li & Sha, 2008).
• Li et al. (2012) developed a method for the direct N-monomethylation of aromatic primary amines using methanol, which could be applied to the methylation reactions of similar compounds (Li, Xie, Shan, Sun, & Chen, 2012).

Reactivity and Applications in Organic Chemistry

• Kimpe and Schamp (2010) explored the reactivity of N-2-(1,1-dichloroalkylidene) cyclohexylamines, which could provide insights into the behavior of cyclohexyl-based compounds in organic reactions (Kimpe & Schamp, 2010).
• Sarki et al. (2021) reported the use of methanol as a hydrogen source and C1 synthon in the N-methylation of amines, highlighting potential applications of methanol in reactions with amine-based compounds like "this compound" (Sarki et al., 2021).

Advanced Organic Synthesis

• Polidano et al. (2018) developed an iron-catalyzed methylation method using methanol, which could be relevant for the methylation of cyclohexyl-based compounds (Polidano, Allen, Williams, & Morrill, 2018).
• The work of Ghimbeu et al. (2010) on the adsorption of oxygenated hydrocarbons on activated carbons provides insights into the interaction of compounds like "this compound" with carbon surfaces, which is essential for understanding their behavior in various chemical processes (Ghimbeu, Gadiou, Dentzer, Schwartz, & Vix‐Guterl, 2010).

Safety and Hazards

The compound is labeled with the signal word “Warning” and has the hazard statements H302, H315, H319, and H335. These indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.